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Compound of Interest

Compound Name: RTC-5

cat. No.: B1427786

Application Notes and Protocols for RTC-5

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed protocols for the preparation of RTC-5 stock solutions for use
in experimental settings. RTC-5, also known as TRC-382, is an optimized phenothiazine

compound with demonstrated anti-cancer properties.[1][2] It functions by concomitantly
downregulating the PISK-AKT and RAS-ERK signaling pathways.[1]

Chemical Properties

A summary of the key chemical properties of RTC-5 is provided in the table below.
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Property Value

TRC-382, N-[3-(3-Chloro-10,11-dihydro-5H-
Synonyms dibenz[b,flazepin-5-yl)propyl]-4-

(trifluoromethoxy)benzenesulfonamide

Molecular Formula C24H22CIF3N203S

N-[3-(2-chloro-5,6-dihydrobenzolb]
IUPAC Name [1]benzazepin-11-yl)propyl]-4-

(trifluoromethoxy)benzenesulfonamide

Solubility Soluble in DMSO.[2]

Purity =95%

Boiling Point 596.3+60.0°C at 760 mmHg
Density 1.4+0.1 g/cm3

Stock Solution Preparation

Proper preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. The following protocols are recommended for dissolving RTC-5.

Note: If precipitation or phase separation is observed during preparation, gentle heating and/or
sonication can be used to facilitate dissolution.[1]

Protocol 1: For In Vitro and In Vivo Applications

This protocol utilizes a combination of solvents to achieve a clear solution.
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Solvent Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Solubility > 1.5 mg/mL (2.94 mM)

Protocol 2: For In Vivo Applications (Corn Oil Base)

This protocol is suitable for experiments requiring a corn oil-based vehicle.

Solvent Percentage

DMSO 10%

Corn QOil 90%

Solubility > 1.5 mg/mL (2.94 mM)

Example Preparation for Protocol 2 (1 mL working solution): To prepare a 1 mL working
solution, add 100 pL of a 15.0 mg/mL DMSO stock solution to 900 pL of corn oil and mix

thoroughly.[1]

Storage and Stability

To prevent degradation of the compound due to repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into single-use volumes before storage.[1]

Storage Temperature

Storage Period

-80°C 2 years
-20°C 1 year
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Experimental Protocols

RTC-5 has been shown to inhibit the growth of H1650 lung adenocarcinoma cells with a Glso of
12.6 uM after 48 hours of treatment.[1] It also demonstrates negative regulation of the PI3K-
AKT and RAS-ERK pathways by reducing the levels of phospho-AKT and phospho-ERK after
24 hours of treatment at concentrations between 20-40 pM.[1]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for preparing RTC-5 stock solutions and

their application in cell-based assays.
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Stock Solution Preparation

Weigh RTC-5 Powder

Dissolve in appropriate solvent
(e.g., 100% DMSO)

Aliquot into single-use tubes

Store at -20°C or -80°C

T

I
:Retrieve for experiment

Experimentdl Application

Thaw a single aliquot

Prepare working solutions by diluting
the stock in cell culture medium

Treat cells with various concentrations of RTC-5

Incubate for desired time
(e.g., 24-48 hours)

Analyze cellular response
(e.g., cell viability, protein phosphorylation)

Click to download full resolution via product page

Caption: Workflow for RTC-5 stock solution preparation and use.
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Signaling Pathway

The diagram below illustrates the signaling pathway targeted by RTC-5.

EGFR
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Cell Growth and Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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